Cas no 22969-05-7 (2(1H)-Pyridinone,1-(2-deoxy-b-D-erythro-pentofuranosyl)-)

• Product Name: 2(1H)-Pyridinone,1-(2-deoxy-b-D-erythro-pentofuranosyl)-
• CAS No: 22969-05-7
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 259466
• PubChem ID: 286493
• Update Time: 2025-04-19

2(1H)-Pyridinone,1-(2-deoxy-b-D-erythro-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,1-(2-deoxy-b-D-erythro-pentofuranosyl)-
• 1-(2-Deoxy-β-D-ribofuranosyl)-2(1H)-pyridone
• 2,3-dibromo-1,4-diphenylbutane-1,4-dione
• 5-(2-Fluoroethyl)-
• 5-(2-fluoroethyl)-2'-deoxyuridine
• NSC-144747
• 1-(2-deoxypentofuranosyl)pyridin-2(1h)-one
• DQZGJGMNLCTHMX-UHFFFAOYSA-N
• 2(1H)-Pyridinone, 1-(2-deoxy-.beta.-D-erythro-pentofuranosyl)-
• DTXSID70945671
• 2(1H)-Pyridone, 1-(2-deoxy-.beta.-D-erythro-pentofuranosyl)-
• NSC144747
• 22969-05-7
• 2(1H)-Pyridone, 1-(2-deoxy-.alpha.-D-erythro-pentofuranosyl)-

• Inchi： 1S/C10H13NO4/c12-6-8-7(13)5-10(15-8)11-4-2-1-3-9(11)14/h1-4,7-8,10,12-13H,5-6H2
• InChI Key： DQZGJGMNLCTHMX-UHFFFAOYSA-N
• SMILES： O1C(CO)C(CC1N1C=CC=CC1=O)O

Computed Properties

• Exact Mass: 393.92036
• Monoisotopic Mass: 211.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 70

Experimental Properties

• Density: 1.412
• Boiling Point: 520.5°C at 760 mmHg
• Flash Point: 268.6°C
• Refractive Index: 1.61
• PSA: 34.14
• LogP: -0.51100